Cas no 51776-69-3 (2-Heptanol, 6-ethoxy-6-methyl-)

2-Heptanol, 6-ethoxy-6-methyl- structure
51776-69-3 structure
Product name:2-Heptanol, 6-ethoxy-6-methyl-
CAS No:51776-69-3
MF:C10H22O2
MW:174.280483722687
CID:361425
PubChem ID:22749829

2-Heptanol, 6-ethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • 2-Heptanol, 6-ethoxy-6-methyl-
    • 6-ethoxy-6-methylheptan-2-ol
    • SCHEMBL11546732
    • 51776-69-3
    • 6-ethoxy-6-methyl-2-heptanol
    • WMMYFGOYGGLVIN-UHFFFAOYSA-N
    • DTXSID90628050
    • Inchi: InChI=1S/C10H22O2/c1-5-12-10(3,4)8-6-7-9(2)11/h9,11H,5-8H2,1-4H3
    • InChI Key: WMMYFGOYGGLVIN-UHFFFAOYSA-N
    • SMILES: C(OC(C)(C)CCCC(O)C)C

Computed Properties

  • Exact Mass: 174.16206
  • Monoisotopic Mass: 174.161979940g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.46

2-Heptanol, 6-ethoxy-6-methyl- Related Literature

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